Cas no 2004526-20-7 (4-(3-methylbutyl)-4H,5H,6H,7H-furo3,2-cpyridine)

• Product Name: 4-(3-methylbutyl)-4H,5H,6H,7H-furo3,2-cpyridine
• CAS No: 2004526-20-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5760208
• PubChem ID: 165469836
• Update Time: 2025-07-08

4-(3-methylbutyl)-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylbutyl)-4H,5H,6H,7H-furo[3,2-c]pyridine
• EN300-1076289
• 2004526-20-7
• 4-(3-methylbutyl)-4H,5H,6H,7H-furo3,2-cpyridine

• Inchi： 1S/C12H19NO/c1-9(2)3-4-11-10-6-8-14-12(10)5-7-13-11/h6,8-9,11,13H,3-5,7H2,1-2H3
• InChI Key： GKLMSLYISPYXEQ-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2CCC(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-(3-methylbutyl)-4H,5H,6H,7H-furo3,2-cpyridine

4-(3-methylbutyl)-4H,5H,6H,7H-furo[3,2-c]pyridine: A Comprehensive Overview

The compound with CAS No. 2004526-20-7, commonly referred to as 4-(3-methylbutyl)-4H,5H,6H,7H-furo[3,2-c]pyridine, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the family of fused heterocyclic compounds, which are known for their unique electronic properties and potential applications in drug design and advanced materials. Recent studies have highlighted its intriguing structural features and promising functional properties.

Furo[3,2-c]pyridine is a fused bicyclic system consisting of a furan ring fused to a pyridine ring. The presence of the furo[3,2-c]pyridine core in this compound provides a rigid and planar structure, which is often desirable in molecular design for applications such as nonlinear optics and electronic devices. The substitution pattern at the 4-position with a 3-methylbutyl group introduces steric bulk and modulates the electronic properties of the molecule. This substitution is particularly interesting as it can influence the compound's solubility, stability, and reactivity.

Recent research has focused on the synthesis and characterization of 4-(3-methylbutyl)-4H,5H,6H,7H-furo[3,2-c]pyridine. Scientists have explored various synthetic routes to access this compound efficiently. One notable approach involves the use of palladium-catalyzed coupling reactions to construct the furo[3,2-c]pyridine framework. These studies have demonstrated that the compound can be synthesized in high yields under mild conditions.

The electronic properties of furo[3,2-c]pyridine derivatives have been extensively studied using computational methods such as density functional theory (DFT). These studies reveal that the molecule exhibits a significant degree of conjugation across its fused rings, leading to strong absorption in the visible region of the electromagnetic spectrum. This property makes it a potential candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Another area of interest is the biological activity of 4-(3-methylbutyl)-4H,5H,6H,7H-furo[3,2-c]pyridine. Preliminary assays have shown that this compound exhibits moderate activity against certain enzymes involved in metabolic pathways. Researchers are currently investigating its potential as a lead compound for drug development.

In terms of applications beyond traditional chemistry research,furo[3,2-c]pyridine derivatives are being explored for their role in materials science. For instance,the rigid planar structure of these compounds makes them suitable candidates for constructing two-dimensional materials or molecular frameworks with tailored electronic properties.

Moreover,the steric effects introduced by the 3-methylbutyl substituent have been shown to influence the self-assembly behavior of this compound in solution. This property could be exploited in designing supramolecular assemblies or nanostructured materials.

From an environmental perspective,recent studies have assessed the biodegradability and eco-toxicity of furo[3,c]-pyridine derivatives.This information is crucial for ensuring that their use does not pose risks to ecosystems or human health.

In summary,4-(3-methylbutyl)-4H,fuoro[3,c]-pyridine represents an exciting class of compounds with diverse potential applications across multiple disciplines.The combination of its unique structural features,the latest research findings,and its promising functional properties make it an area worth further exploration by scientists and engineers alike.